Cas no 622864-56-6 (5-methoxy-1-benzothiophene-2-carbaldehyde)

• Product Name: 5-methoxy-1-benzothiophene-2-carbaldehyde
• CAS No: 622864-56-6
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD11101036
• CID: 834701
• PubChem ID: 25156139
• Update Time: 2025-10-19

5-methoxy-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[b]thiophene-2-carbaldehyde
• 5-Methoxy-1-benzothiophene-2-carbaldehyde
• 5-Methoxy-benzo[b]thiophene-2-carbaldehyde
• AK-88595
• ANW-45744
• BD227447
• CTK8B4630
• KB-246396
• MolPort-022-404-287
• 5-Methoxybenzothiophene-2-carbaldehyde
• AKOS006308152
• 622864-56-6
• Z1198311276
• AS-64936
• DB-350060
• MFCD11101036
• DTXSID80648909
• CS-0061983
• SCHEMBL2633018
• SY023936
• DB-350022
• EN300-1071937
• A847841
• 5-methoxy-1-benzothiophene-2-carbaldehyde

• MDL： MFCD11101036
• Inchi： 1S/C10H8O2S/c1-12-8-2-3-10-7(4-8)5-9(6-11)13-10/h2-6H,1H3
• InChI Key： BUOLMHIRVKNQJJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 343.412℃ at 760 mmHg
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-methoxy-1-benzothiophene-2-carbaldehyde

5-Methoxy-1-Benzothiophene-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 622864-56-6, commonly referred to as 5-methoxy-1-benzothiophene-2-carbaldehyde, is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom. The presence of the methoxy group at the 5-position and the aldehyde group at the 2-position imparts unique chemical properties to this molecule, making it a subject of interest in both academic and applied research.

Benzothiophenes are known for their structural similarity to benzofurans but with sulfur replacing oxygen, which significantly alters their electronic properties. The 5-methoxy substitution introduces electron-donating effects, enhancing the molecule's reactivity and stability. This makes 5-methoxy-1-benzothiophene-2-carbaldehyde a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its role in drug design, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-methoxy-1-benzothiophene-2-carbaldehyde typically involves multi-step organic reactions, often starting from readily available precursors like o-vanillin or related aldehydes. Researchers have optimized these processes to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while minimizing environmental impact.

In terms of physical properties, 5-methoxy-1-benzothiophene-2-carbaldehyde exhibits a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to model its electronic structure, providing deeper insights into its photophysical properties.

The biological activity of 5-methoxy-1-benzothiophene-2-carbaldehyde has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes such as tyrosinase and acetylcholinesterase, suggesting potential applications in skincare products and treatments for neurological conditions. Furthermore, preliminary animal studies indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a valuable addition to the arsenal of natural product-derived therapeutics.

From a materials science perspective, 5-methoxy-1-benzothiophene-2-carbaldehyde has shown promise as a building block for constructing advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to form stable coordination bonds with transition metals has been exploited to create porous materials with high surface areas, suitable for gas storage and catalysis.

In conclusion, 5-methoxy-1-benzothiophene-2-carbaldehyde (CAS No. 622864-56-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific breakthroughs. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel drugs, materials, and technologies.